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Compound of Interest

Compound Name:
Diethyl(6-

bromohexyl)propanedioate

Cat. No.: B1604916 Get Quote

An In-depth Technical Guide to Diethyl(6-
bromohexyl)propanedioate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Diethyl(6-bromohexyl)propanedioate, a

versatile bifunctional reagent crucial in organic synthesis. Its utility spans the development of

novel pharmaceuticals, advanced drug delivery systems, and specialized polymers. This

document details its chemical properties, a robust experimental protocol for its synthesis, and

its subsequent chemical transformations.

Core Compound Data
The fundamental properties of Diethyl(6-bromohexyl)propanedioate are summarized below,

providing a ready reference for experimental planning and analysis.
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Property Value Citations

Molecular Formula C₁₃H₂₃BrO₄ [1][2]

Molecular Weight 323.22 g/mol [3][1][4]

CAS Number 6557-85-3 [3][1][4]

Appearance Colorless Liquid [3]

Boiling Point 336.5 °C at 760 mmHg [1][5]

Density 1.225 g/cm³ [1][5]

Flash Point 157.3 °C [1][5]

Refractive Index 1.469 [5]

Experimental Protocols
The synthesis of Diethyl(6-bromohexyl)propanedioate is reliably achieved through the

malonic ester synthesis, a classic method for carbon-carbon bond formation. The following

protocol is adapted from established industrial and laboratory procedures.

Synthesis of Diethyl(6-bromohexyl)propanedioate via
Alkylation
This procedure details the mono-alkylation of diethyl malonate using 1,6-dibromohexane. The

reaction leverages a phase-transfer catalyst to facilitate the reaction between the organic and

inorganic phases, leading to a high yield of the desired product.

Materials:

Diethyl malonate (2.79 mol)

1,6-dibromohexane (8.38 mol)

Potassium carbonate (4.19 mol)

Polyethylene glycol monomethyl ether (M500) (17.6 g)
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Tetrabutylammonium bromide (4.5 g)

Cyclohexane (950 ml)

Procedure:

A reaction vessel is charged with 2,045 g (8.38 mol) of 1,6-dibromohexane, 579 g (4.19 mol)

of potassium carbonate, 448 g (2.79 mol) of diethyl malonate, 17.6 g of polyethylene glycol

monomethyl ether (M500), 4.5 g of tetrabutylammonium bromide, and 950 ml of

cyclohexane.[3]

The reaction mixture is stirred vigorously at a controlled temperature. The progress of the

reaction can be monitored by gas chromatography to observe the conversion of diethyl

malonate.

Upon completion of the reaction (typically when diethyl malonate conversion exceeds 99%),

the mixture is cooled to room temperature.[3]

The solid potassium carbonate and any other insoluble materials are removed by filtration.

The filter cake is washed with an additional portion of cyclohexane to recover any entrained

product.

The combined filtrate is then subjected to vacuum distillation to remove the cyclohexane and

excess 1,6-dibromohexane.

The crude product is purified by fractional distillation under reduced pressure to yield

Diethyl(6-bromohexyl)propanedioate.

Expected Outcome: This process is reported to yield approximately 701 g of Diethyl(6-
bromohexyl)propanedioate, which corresponds to a yield of about 78% with a purity

exceeding 99%.[3]

Chemical Reactivity and Synthetic Utility
Diethyl(6-bromohexyl)propanedioate possesses two distinct reactive sites: the acidic proton

on the malonate backbone and the electrophilic carbon attached to the bromine atom. This dual
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reactivity makes it a valuable intermediate for a variety of subsequent chemical

transformations.

Logical Workflow for Synthesis and Subsequent
Reactions
The following diagram illustrates the synthetic pathway to Diethyl(6-
bromohexyl)propanedioate and its potential downstream applications, showcasing its

versatility as a chemical building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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